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Compound of Interest

Compound Name: alpha-D-Glucose pentaacetate

Cat. No.: B028268

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
proper handling and disposal of alpha-D-Glucose Pentaacetate, fostering a secure research
environment.

Essential Safety and Handling at a Glance

Alpha-D-Glucose Pentaacetate is a stable compound, but adherence to proper safety
protocols is crucial to minimize risk and ensure the integrity of your research. The following
table summarizes key quantitative data for quick reference.

Parameter Value Reference
Molecular Formula C16H22011 [1]
Molecular Weight 390.34 g/mol [1]
Melting Point 109-111 °C [1]
Flash Point > 150 °C (> 302 °F) [2]

H317: May cause an allergic
GHS Hazard Statements ] ] [1]
skin reaction.
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Personal Protective Equipment (PPE): Your First
Line of Defense

When handling alpha-D-Glucose Pentaacetate, a comprehensive PPE strategy is non-
negotiable. The following equipment is mandatory to prevent skin contact, inhalation, and eye

exposure.

Hand Protection: Wear impervious gloves, such as nitrile or latex.[1][3]

o Eye and Face Protection: Use tightly fitting safety goggles or safety glasses with side-
shields.[2][3]

o Skin and Body Protection: A standard laboratory coat should be worn to protect against
accidental spills.[3] In situations with a higher risk of exposure, consider wearing fire/flame

resistant and impervious clothing.[3]

» Respiratory Protection: If handling the powder in a way that generates dust, a dust mask
(type N95 or equivalent) is recommended to avoid inhalation.[1]

Procedural Guidance for Safe Handling and
Disposal

A systematic approach to handling and disposal is critical for maintaining a safe laboratory
environment. The following workflow outlines the key steps from preparation to final disposal.
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Preparation

1. Don Appropriate PPE

2. Prepare a Well-Ventilated
Work Area

Handling

3. Weigh Solid Carefully
to Avoid Dust

4. Dissolve in a Suitable
Solvent if Necessary

Post-Handling

5. Decontaminate Work
Surfaces

6. Remove and Dispose of
Contaminated PPE

Disposal

7. Collect Waste in a
Labeled, Sealed Container

8. Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Caption: Workflow for handling alpha-D-Glucose pentaacetate.
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Step-by-Step Handling Protocol

o Preparation: Before handling, ensure you are in a well-ventilated area and have donned the
appropriate personal protective equipment (PPE).[3]

e Handling: When working with the solid form, handle it in a way that avoids the formation of
dust.[2] Limit all unnecessary personal contact.[4]

o Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.[3] Avoid contact with strong oxidizing agents and strong acids.[2]

e First Aid:

o In case of skin contact: Wash with plenty of soap and water. If skin irritation or a rash
occurs, seek medical advice.[2][3]

o In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for
at least 15 minutes. Get medical attention.[2]

o If inhaled: If breathing is difficult, move to fresh air and seek medical attention if symptoms
occur.[2][3]

o If ingested: Clean your mouth with water and drink plenty of water afterward. Get medical
attention if you feel unwell.[2]

Disposal Plan: Ensuring Environmental
Responsibility

Proper disposal of alpha-D-Glucose Pentaacetate is a critical final step. All waste must be
handled in accordance with local, state, and federal regulations.[4]

o Waste Collection: Collect any waste material in a suitable, closed container that is clearly
labeled.[2]

o Professional Disposal: Dispose of the contents and container at an approved waste disposal
plant.[2] Do not allow the chemical to enter drains.[5]
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o Spill Cleanup: In the event of a spill, sweep up the solid material, avoiding dust formation,
and place it into a suitable container for disposal.[2][6] Ensure the area is well-ventilated.[5]
Contaminated clothing should be removed and washed before reuse.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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